6'-desmethylcandidusin B
Overview
Description
6'-desmethylcandidusin B is a member of the class of dibenzofurans that is dibenzo[b,d]furan substituted by a 3,4-dihydroxyphenyl group at position 3, hydroxy groups at positions 1, 7 and 8 and a methoxy group at position 4. It has been isolated from the culture of the mangrove endophytic fungus Penicillium chermesinum. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor and a Penicillium metabolite. It is an aromatic ether, a member of dibenzofurans and a polyphenol.
Scientific Research Applications
Azaphilones and p-terphenyls from Endophytic Fungi
A study by Huang et al. (2011) explored compounds isolated from the mangrove endophytic fungus Penicillium chermesinum, including 3-hydroxy-6'-O-desmethylterphenyllin and 3''-deoxy-6'-O-desmethylcandidusin B. These compounds exhibited inhibitory effects against α-glucosidase and acetylcholinesterase, suggesting potential applications in treating diseases related to enzyme inhibition.
Novel Metabolites from Penicillium raistrickii
Research by Belofsky et al. (1998) identified new metabolites, including 6'-desmethylcandidusin B, from Penicillium raistrickii. These compounds showed mild antiinsectan and antibacterial activity, indicating potential applications in pest control and antibacterial treatments.
Quinoline-Based Heterocycles as Anticancer Agents
A study by Hamdy et al. (2019) investigated quinoline-based heterocycles as Bcl-2 inhibitors, a protein involved in resisting cancer cell death. While not directly related to 6'-desmethylcandidusin B, this research highlights the broader context of exploring natural compounds for potential anticancer applications.
Anti-gastric Cancer Activity of Natural Compounds
Research by Daniyal et al. (2021) on Heilaohulignan C, a compound isolated from Kadsura coccinea, demonstrates the potential of natural compounds in targeting cancer cells through apoptosis pathways. This supports the potential exploration of compounds like 6'-desmethylcandidusin B in cancer research.
properties
Product Name |
6'-desmethylcandidusin B |
|---|---|
Molecular Formula |
C19H14O7 |
Molecular Weight |
354.3 g/mol |
IUPAC Name |
3-(3,4-dihydroxyphenyl)-4-methoxydibenzofuran-1,7,8-triol |
InChI |
InChI=1S/C19H14O7/c1-25-18-9(8-2-3-11(20)12(21)4-8)5-15(24)17-10-6-13(22)14(23)7-16(10)26-19(17)18/h2-7,20-24H,1H3 |
InChI Key |
WWDZIQMPRWVASF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2C(=C(C=C1C3=CC(=C(C=C3)O)O)O)C4=CC(=C(C=C4O2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(10S,13S)-5-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one](/img/structure/B1247073.png)
![(4R)-4-[(3R,6R,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid](/img/structure/B1247076.png)
